Cas no 2228140-56-3 (3-amino-1-(3-cyclopropylphenyl)propan-1-one)

• Product Name: 3-amino-1-(3-cyclopropylphenyl)propan-1-one
• CAS No: 2228140-56-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6080169
• PubChem ID: 165863990
• Update Time: 2025-06-10

3-amino-1-(3-cyclopropylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-cyclopropylphenyl)propan-1-one
• 2228140-56-3
• EN300-1737978

• Inchi： 1S/C12H15NO/c13-7-6-12(14)11-3-1-2-10(8-11)9-4-5-9/h1-3,8-9H,4-7,13H2
• InChI Key： MRKOTQLEULNBSX-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(3-cyclopropylphenyl)propan-1-one

Introduction to 3-amino-1-(3-cyclopropylphenyl)propan-1-one (CAS No. 2228140-56-3)

3-amino-1-(3-cyclopropylphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228140-56-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amino group, a ketone functionality, and a 3-cyclopropylphenyl substituent, has garnered attention due to its potential applications in medicinal chemistry and the development of novel bioactive entities.

The structural framework of 3-amino-1-(3-cyclopropylphenyl)propan-1-one encompasses a propanone backbone substituted with an amino group at the C1 position and a 3-cyclopropylphenyl group at the C2 position. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for designing molecules with tailored biological activities. The presence of both electron-donating and electron-withdrawing groups within the same molecule allows for fine-tuning of reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the amino-ketone moiety. Such structural motifs are frequently encountered in natural products and pharmacophores, contributing to their biological relevance. The 3-cyclopropylphenyl substituent, in particular, has been shown to enhance metabolic stability and binding affinity in certain drug candidates. This combination of features makes 3-amino-1-(3-cyclopropylphenyl)propan-1-one a promising candidate for further investigation.

One of the most compelling aspects of 3-amino-1-(3-cyclopropylphenyl)propan-1-one is its versatility as a synthetic intermediate. The amino group provides opportunities for further derivatization through amide bond formation, while the ketone can undergo reduction to form secondary amines or participate in condensation reactions. Additionally, the aromatic ring system offers multiple sites for functionalization, enabling the creation of libraries of analogs with diverse chemical properties.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for biological activity. Molecular modeling studies suggest that 3-amino-1-(3-cyclopropylphenyl)propan-1-one may exhibit interactions with various protein targets, including enzymes and receptors implicated in therapeutic areas such as inflammation, cancer, and neurodegeneration. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified related compounds as hits against multiple disease-related targets.

The synthesis of 3-amino-1-(3-cyclopropylphenyl)propan-1-one can be achieved through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 3-cyclopropylaniline with propanone under basic conditions, followed by hydrolysis and decarboxylation steps to introduce the amino group at the appropriate position. Alternative methods may employ transition metal-catalyzed cross-coupling reactions or asymmetric synthesis techniques to achieve high enantioselectivity if needed.

In conclusion, 3-amino-1-(3-cyclopropylphenyl)propan-1-one (CAS No. 2228140-56-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and substituents makes it a valuable building block for drug discovery efforts. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.